Cas no 4829-04-3 (1,3-Dithiolane)

1,3-Dithiolane is a heterocyclic organic compound featuring a five-membered ring with two sulfur atoms at the 1 and 3 positions. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly as a protecting group for carbonyl compounds due to its stability under various conditions. The cyclic dithioacetal functionality allows for reversible protection of aldehydes and ketones, enabling selective transformations in multi-step syntheses. Additionally, 1,3-dithiolane serves as a precursor in the preparation of sulfur-containing polymers and ligands for coordination chemistry. Its robust chemical properties and versatility in synthetic applications make it a useful reagent in pharmaceuticals, materials science, and agrochemical research.
1,3-Dithiolane structure
1,3-Dithiolane structure
Product Name:1,3-Dithiolane
CAS No:4829-04-3
MF:C3H6S2
MW:106.209738254547
CID:330087
PubChem ID:24870452
Update Time:2025-10-16

1,3-Dithiolane Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dithiolane
    • [1,3]Dithiolan
    • 1,3-Dithiacyclopentane
    • 1',3'-dithiolane
    • NSC 193357
    • C3H6S2
    • 341G58G6YL
    • CHEBI:38079
    • AKOS025293915
    • Dithiolane
    • Q27117371
    • InChI=1/C3H6S2/c1-2-5-3-4-1/h1-3H
    • UNII-341G58G6YL
    • 1,3-Dithiolane, 97%
    • SCHEMBL28510
    • MFCD00041425
    • NSC193357
    • 4829-04-3
    • NSC-193357
    • DTXSID90197473
    • 1,3dithiacyclopentane
    • CHEBI:38335
    • DTXCID00119964
    • MDL： MFCD00041425
    • Inchi： 1S/C3H6S2/c1-2-5-3-4-1/h1-3H2
    • InChI Key： IMLSAISZLJGWPP-UHFFFAOYSA-N
    • SMILES： S1CSCC1
    • BRN： 102455

Computed Properties

  • Exact Mass: 105.99100
  • Monoisotopic Mass: 105.991
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 24.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.235 g/mL at 25 °C(lit.)
  • Melting Point: -50°C
  • Boiling Point: 183 °C(lit.)
  • Flash Point: Degrees Fahrenheit:154.4°F
    Degrees Celsius:68°C
  • Refractive Index: n20/D 1.599(lit.)
  • PSA: 50.60000
  • LogP: 1.42390
  • Solubility: Uncertain
  • Vapor Pressure: 1.6±0.3 mmHg at 25°C

1,3-Dithiolane Security Information

1,3-Dithiolane Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,3-Dithiolane Pricemore >>

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